Cas no 2248200-01-1 ((2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol)

• Product Name: (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2248200-01-1
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6545407
• PubChem ID: 137942084
• Update Time: 2025-07-27

(2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248200-01-1
• (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol
• EN300-6507620

• Inchi： 1S/C12H18O2/c1-3-14-12-6-4-5-11(8-12)7-10(2)9-13/h4-6,8,10,13H,3,7,9H2,1-2H3/t10-/m0/s1
• InChI Key： NCWHWWXJYVQJNY-JTQLQIEISA-N
• SMILES： OC[C@@H](C)CC1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol

Recent Advances in the Study of (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol (CAS: 2248200-01-1)

In recent years, (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol (CAS: 2248200-01-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its chiral center and ethoxyphenyl moiety, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and optimization of (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol. Recent studies have focused on developing more efficient and scalable synthetic routes to produce this compound with high enantiomeric purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method that achieved a yield of over 90% with an enantiomeric excess (ee) of 99%. This advancement is particularly noteworthy as it addresses previous challenges associated with the stereoselective synthesis of this compound.

In addition to synthetic improvements, researchers have explored the pharmacological potential of (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol. Preliminary in vitro and in vivo studies have suggested that this compound exhibits promising activity as a modulator of certain neurotransmitter receptors, particularly those involved in neurological disorders such as anxiety and depression. A recent preclinical study conducted by a team at the University of California, San Francisco, reported that the compound demonstrated significant anxiolytic effects in rodent models, with a favorable safety profile. These findings have sparked interest in further investigating its mechanism of action and potential clinical applications.

Another notable development is the exploration of (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol as a scaffold for the design of new drug candidates. Its unique structural features make it an attractive starting point for medicinal chemistry efforts aimed at developing novel therapeutics. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis and evaluation of a series of derivatives based on this scaffold, some of which showed enhanced potency and selectivity for target receptors. This approach underscores the versatility of (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol in drug design and its potential to yield next-generation treatments.

Despite these promising advancements, challenges remain in the development of (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are employing advanced techniques such as structure-activity relationship (SAR) analysis and computational modeling to optimize the compound's properties and mitigate these limitations.

In conclusion, (2S)-3-(3-Ethoxyphenyl)-2-methylpropan-1-ol (CAS: 2248200-01-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Recent studies have made significant strides in its synthesis, pharmacological characterization, and application in drug design. As research continues to unfold, this compound holds the potential to contribute to the development of innovative therapies for a range of medical conditions. Future efforts should focus on translating these preclinical findings into clinical trials and further refining the compound's properties to maximize its therapeutic potential.